3,4,5-trihydroxy-6-[5-(1-methylpyrrolidin-2-yl)pyridin-1-yl]-oxane-2-carboxylate
3,4,5-trihydroxy-6-[5-(1-methylpyrrolidin-2-yl)pyridin-1-yl]-oxane-2-carboxylate
Nicotine glucuronide belongs to the class of organic compounds known as n-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through a N-glycosidic bond. Nicotine glucuronide is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Nicotine glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, nicotine glucuronide is primarily located in the cytoplasm. Nicotine glucuronide and uridine 5'-diphosphate can be biosynthesized from nicotine and uridine diphosphate glucuronic acid through the action of the enzymes UDP-glucuronosyltransferase 1-4 and UDP-glucuronosyltransferase 1-9. In humans, nicotine glucuronide is involved in the nicotine metabolism pathway and the nicotine action pathway.
(S)-nicotinium N-alpha-D-glucosiduronate is an N-glycosylpyridine that is the N-alpha-D-glucosiduronyl derivative of (S)-nicotine. It has a role as a metabolite. It is a N-glycosylpyridine and an iminium betaine. It derives from a (S)-nicotine.
(S)-nicotinium N-alpha-D-glucosiduronate is an N-glycosylpyridine that is the N-alpha-D-glucosiduronyl derivative of (S)-nicotine. It has a role as a metabolite. It is a N-glycosylpyridine and an iminium betaine. It derives from a (S)-nicotine.
Brand Name:
Vulcanchem
CAS No.:
152306-59-7
VCID:
VC0233336
InChI:
InChI=1S/C16H22N2O6/c1-17-6-3-5-10(17)9-4-2-7-18(8-9)15-13(21)11(19)12(20)14(24-15)16(22)23/h2,4,7-8,10-15,19-21H,3,5-6H2,1H3/t10-,11-,12-,13+,14-,15-/m0/s1
SMILES:
CN1CCCC1C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O
Molecular Formula:
C16H22N2O6
Molecular Weight:
338.36 g/mol
3,4,5-trihydroxy-6-[5-(1-methylpyrrolidin-2-yl)pyridin-1-yl]-oxane-2-carboxylate
CAS No.: 152306-59-7
Main Products
VCID: VC0233336
Molecular Formula: C16H22N2O6
Molecular Weight: 338.36 g/mol
CAS No. | 152306-59-7 |
---|---|
Product Name | 3,4,5-trihydroxy-6-[5-(1-methylpyrrolidin-2-yl)pyridin-1-yl]-oxane-2-carboxylate |
Molecular Formula | C16H22N2O6 |
Molecular Weight | 338.36 g/mol |
IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-[(2S)-1-methylpyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate |
Standard InChI | InChI=1S/C16H22N2O6/c1-17-6-3-5-10(17)9-4-2-7-18(8-9)15-13(21)11(19)12(20)14(24-15)16(22)23/h2,4,7-8,10-15,19-21H,3,5-6H2,1H3/t10-,11-,12-,13+,14-,15-/m0/s1 |
Standard InChIKey | SAWAIULJDYFLPD-SOAFEQHCSA-N |
Isomeric SMILES | CN1CCC[C@H]1C2=C[N+](=CC=C2)[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)[O-])O)O)O |
SMILES | CN1CCCC1C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O |
Canonical SMILES | CN1CCCC1C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)[O-])O)O)O |
Physical Description | Solid |
Description | Nicotine glucuronide belongs to the class of organic compounds known as n-glucuronides. These are glucuronides in which the aglycone is linked to the carbohydrate unit through a N-glycosidic bond. Nicotine glucuronide is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Nicotine glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, nicotine glucuronide is primarily located in the cytoplasm. Nicotine glucuronide and uridine 5'-diphosphate can be biosynthesized from nicotine and uridine diphosphate glucuronic acid through the action of the enzymes UDP-glucuronosyltransferase 1-4 and UDP-glucuronosyltransferase 1-9. In humans, nicotine glucuronide is involved in the nicotine metabolism pathway and the nicotine action pathway. (S)-nicotinium N-alpha-D-glucosiduronate is an N-glycosylpyridine that is the N-alpha-D-glucosiduronyl derivative of (S)-nicotine. It has a role as a metabolite. It is a N-glycosylpyridine and an iminium betaine. It derives from a (S)-nicotine. |
Synonyms | nicotine glucuronide nicotine N-glucuronide |
PubChem Compound | 3035848 |
Last Modified | Nov 11 2021 |
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